BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of 15-
LOX-1 Inhibitor 1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B10783248

Researchers and laboratory professionals handling 15-LOX-1 inhibitor 1 must adhere to
specific disposal protocols to ensure safety and environmental protection. The proper
procedure depends on the specific inhibitor, as "15-LOX-1 inhibitor 1" can refer to distinct
compounds with different hazard profiles. This guide provides detailed instructions for the safe
disposal of these materials.

Identifying Your 15-LOX-1 Inhibitor

Before proceeding with disposal, it is crucial to identify the specific compound you are using by
its CAS number. The two common compounds referred to as "15-LOX-1 inhibitor 1" have
different safety classifications.
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15-Lipoxygenase Inhibitor

Property 15-LOX-1 inhibitor 1 a
CAS Number 2349374-37-2 928853-86-5
Molecular Formula C22H21CIN204 Ci6H19NsS
Molecular Weight 412.87 313.4
H302: Harmful if
swallowedH410: Very toxic to »
GHS Hazard Statements o ] ] Not classified as hazardous[2]
aquatic life with long lasting
effects[1]
-20°C (powder) or -80°C (in
Storage Temperature -20°C[4]
solvent)[1][3]
Solubility DMSO: 10 mg/mL[5] Chloroform: >5mg/ml[4]

Disposal Protocol for 15-LOX-1 inhibitor 1 (CAS:
2349374-37-2)

This compound is classified as hazardous, being harmful if swallowed and very toxic to aquatic
life with long-lasting effects[1]. Therefore, it must be disposed of as hazardous chemical waste.
Do not dispose of it down the drain or in regular trash.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including safety goggles, gloves, and a lab coat.

o Waste Segregation:

o Solid Waste: Collect unused or expired powder, as well as any lab materials grossly
contaminated with the inhibitor (e.g., weighing boats, contaminated paper towels), in a
dedicated, clearly labeled hazardous waste container.

o Liquid Waste: If the inhibitor is in a solvent, collect it in a compatible, leak-proof hazardous
waste container. Do not mix with incompatible waste streams|[6][7]. For instance,
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halogenated and non-halogenated solvents should be collected separately[8].

o Sharps Waste: Any needles or syringes used to handle the inhibitor solution should be
disposed of in a designated sharps container for hazardous chemical waste.

o Empty Containers: The original container must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste[7]. Once
decontaminated, remove or deface the label and dispose of the container according to
your institution's guidelines for empty chemical containers[6][7].

o Containerization and Labeling:

o Use only appropriate, leak-proof, and tightly sealed containers for waste collection[6][9].
Plastic is often preferred[9].

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "15-
LOX-1 inhibitor 1 (CAS: 2349374-37-2)". List all components, including solvents and their
approximate concentrations[8][9].

o Indicate the date when waste was first added to the container[8].
e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory[9].

o Ensure secondary containment, such as a spill tray, is in place[6].
o Keep the container closed except when adding waste[9].
» Final Disposal:

o Arrange for a pickup of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor[8]
[9]. Follow your institution's specific procedures for requesting a waste pickup. The
precautionary statement P501 directs users to "Dispose of contents/ container to an
approved waste disposal plant”[1].
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Disposal Protocol for 15-Lipoxygenase Inhibitor 1
(CAS: 928853-86-5)

According to its Safety Data Sheet, this substance is not classified as hazardous[2]. However, it
is prudent practice in any laboratory setting to follow standard procedures for chemical
disposal.

Step-by-Step Disposal Procedure:

» Adhere to General Laboratory Practices: The usual precautionary measures for handling
chemicals should be followed[2].

o Waste Collection:

o While not classified as hazardous, avoid disposing of this chemical down the drain or in
the regular trash unless explicitly permitted by your local regulations and EHS
department[10].

o Itis best practice to collect waste material (solid and liquid) in a designated, compatible,
and properly labeled waste container.

e Labeling and Storage:

o Label the container with the chemical name: "15-Lipoxygenase Inhibitor 1 (CAS: 928853-
86-5)".

o Store the container in a designated area away from incompatible materials.
» Final Disposal:

o Consult with your institution's EHS department for guidance on the most appropriate
disposal method. They may advise collection via the chemical waste program to ensure
compliance with all local regulations.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process and steps for the proper disposal
of 15-LOX-1 inhibitors.

Start: Prepare for
Disposal of 15-LOX-1 Inhibitor

Identify CAS Number
of the Inhibitor

Is it CAS 2349374-37-27?

Yes No

Yes: Treat as No: (e.g., CAS 928853-86-5)

Hazardous Waste Follow Prudent Lab Practices

Segregate Waste
(Solid, Liquid, Sharps)

Consult Institutional EHS
for Disposal Guidance

Use Labeled, Compatible,
Sealed Containers

l

Store in Designated Satellite
Accumulation Area

'

Arrange for Pickup by
EHS/Licensed Contractor

End: Proper Disposal
Completed

Disposal Workflow for 15-LOX-1 Inhibitors
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Caption: Logical workflow for the safe disposal of 15-LOX-1 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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